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Compound of Interest

4-Chloro-2,3-dihydroxybenzoic
Compound Name:

acid
CAS No.: 27864-01-3
Cat. No.: B2965640

Get Quote

Executive Summary: Immediate Action Plan

4-Chloro-2,3-dihydroxybenzoic acid (CAS: 27864-01-3) is a halogenated aromatic acid.[1]
For disposal purposes, it must be classified as Halogenated Organic Waste.[1]

e Primary Disposal Route: High-temperature incineration at an approved facility.[1]

¢ Critical Prohibition: Do NOT dispose of down the drain. Do NOT mix with non-halogenated
solvents (e.g., acetone, methanol) unless necessary, as this upgrades the entire volume to a
more expensive "Halogenated" waste class.[1]

e Immediate Hazard: Causes skin (H315), eye (H319), and respiratory (H335) irritation.[1]

Part 1: Material Characterization & Waste Profiling

Before initiating disposal, you must characterize the waste state.[1] This molecule presents a
dual challenge: it is acidic and halogenated.[1][2][3]
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Property Data Operational Implication

CAS Number 27864-01-3 Use for waste manifesting.[1]

Preferred state for disposal.
Physical State Solid (Powder) Keep solid to minimize waste

volume.[1]

Segregate from cyanides,

sulfides, and strong bases to

Acidity Acidic (Phenolic/Carboxylic) ) )
prevent toxic gas generation or
exotherms.[1]

Mandatory: Requires
) o incineration with scrubbers.[1]
Halogen Content Chlorine (Cl) on aromatic ring

Cannot be used as standard
fuel blend.[1]

_ _ If in solution, the solvent
N Soluble in organic solvents; ) )
Solubility _ _ dictates the primary waste
sparingly in water )
container type (see Part 3).[1]

Part 2: Safety & Segregation (The "First Line of
Defense")[1]

Standard Operating Procedure (SOP): Treat this compound as an irritant with potential

environmental toxicity.[1]
» PPE Requirements:
o Eyes: Chemical splash goggles (ANSI Z87.1).[1]

o Skin: Nitrile gloves (0.11 mm minimum thickness) are sufficient for the solid.[1] If dissolved
in aggressive solvents (e.g., DCM), use Silver Shield/4H laminate gloves.[1]

o Respiratory: If handling large quantities of powder outside a fume hood, use an N95 or
P100 particulate respirator.[1]

e Chemical Incompatibilities (Segregation):
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o Strong Oxidizers: Reaction may produce toxic chlorinated gases.[1]
o Strong Bases: Exothermic neutralization.[1]

o Cyanides/Sulfides: Acidic nature can liberate HCN or H2S gas.[1]

Part 3: Disposal Workflows
Protocol A: Solid Waste (Preferred Method)

Use this protocol for expired shelf stock, spill cleanup residues, or weighing boat scraps.[1]

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original
glass container.

» Labeling: Affix a hazardous waste label.
o Primary Constituent:[1][4] "4-Chloro-2,3-dihydroxybenzoic acid"[1]
o Hazard Checkbox: "Toxic," "Irritant.”[1][5]
o Waste Code (Generic): "Solid Waste - Halogenated Organic."[1]

e Segregation: Do not mix with liquid wastes. Keep the solid dry.[1]

o Hand-off: Seal tightly and transfer to your facility's Central Accumulation Area (CAA).

Protocol B: Liquid Waste (The "Contaminated Solvent"
Rule)

Use this protocol for reaction mixtures or mother liquors.[1]

CRITICAL SCIENTIFIC NOTE: The presence of the Chlorine atom on the benzene ring dictates
the waste stream.[1] Even if you dissolve this compound in a non-halogenated solvent (like
Methanol), the entire mixture is now classified as Halogenated Waste.[1]

o Determine the Solvent Matrix:

o Scenario 1 (Halogenated Solvent, e.g., DCM): No change in protocol.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.dwk.com/chemical-compatibility-calculator
https://www.benchchem.com/product/b2965640/docs?utm_src=pdf-body#4-chloro-2-3-dihydroxybenzoic-acid-proper-disposal-procedures
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2965640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Scenario 2 (Non-Halogenated Solvent, e.g., Acetone/MeOH): The mixture is now
Halogenated.[1]

» Container Selection:
o Use an amber glass bottle or chemically resistant HDPE carboy.[1]
o Venting: Ensure 10-15% headspace to prevent pressure buildup.[1]
e Labeling:
o List all solvents (e.g., "95% Methanol, 5% 4-Chloro-2,3-dihydroxybenzoic acid").
o MANDATORY TAG: "HALOGENATED WASTE."

e pH Check: If the solution is highly acidic (pH < 2), note this on the label. Do not neutralize
manually unless your facility requires it, as this increases volume and heat risks.[1]

Part 4: Visual Logic & Decision Tree

The following diagram illustrates the decision logic for disposing of 4-Chloro-2,3-
dihydroxybenzoic acid to ensure regulatory compliance and cost-efficiency.
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Waste Generation:
4-Chloro-2,3-dihydroxybenzoic acid

What is the Physical State?

Dissolved

(Solid (Powder/CrystaIs)) (Solution / Mixture)

DISPOSAL A:

Solid Waste Container
(Label: Halogenated Organic Solid)

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

( Halogenated Solvent
(

Identlfy Solvent Base

e.g., DCM, ChIoroform)

CRITICAL RULE:
Solute makes mixture Halogenated

Re-classify Stream

DISPOSAL B:
Liguid Waste Container
(Label: HALOGENATED Solvents)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated organic acid waste streams.

Part 5: Emergency Response (Spills)
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In the event of a benchtop spill of the solid powder:
 Isolate: Inform nearby personnel.

e PPE: Don goggles, nitrile gloves, and a lab coat.[1]
o Containment:

o Dry Spill: Do not sweep vigorously (creates dust).[1] Cover with wet paper towels to
dampen, then scoop into a disposal bag.[1]

o Wet Spill: Absorb with an inert material (Vermiculite or Chemizorb®).[1] Do NOT use
sawdust (combustible).[1]

» Neutralization (Optional for Surface Decon): After bulk removal, wipe the surface with a dilute
Sodium Bicarbonate (NaHCO3) solution to neutralize acidic residues, followed by a water
rinse.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Regulated Under § 268.32 [ecfr.gov]
e 2. 7.2 Organic Solvents [ehs.cornell.edu]
e 3. industrialspec.com [industrialspec.com]

o 4. dwk.com [dwk.com]

1. eCFR :: Appendix Il to Part 268, Title 40 -- List of Halogenated Organic Compounds

e 5. hazardouswasteexperts.com [hazardouswasteexperts.com]

e 6. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [4-Chloro-2,3-dihydroxybenzoic acid proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2965640/docs#4-chloro-2-3-dihydroxybenzoic-acid-

proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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